Cas no 134934-89-7 (9H-Purin-6-amine, 9-[3-deoxy-3-(dibutylamino)-β-D-arabinofuranosyl]-)

• Product Name: 9H-Purin-6-amine, 9-[3-deoxy-3-(dibutylamino)-β-D-arabinofuranosyl]-
• CAS No: 134934-89-7
• MF: C₁₈H₃₀N₆O₃
• MW: 378.469203472137
• CID: 1237147
• PubChem ID: 452776
• Update Time: 2024-03-01

9H-Purin-6-amine, 9-[3-deoxy-3-(dibutylamino)-β-D-arabinofuranosyl]- Chemical and Physical Properties

Names and Identifiers

• 9-[3-deoxy-3-(dibutylamino)-beta-D-arabinofuranosyl]-9H-purin-6-amine
• 9H-Purin-6-amine, 9-(3-deoxy-3-(dibutylamino)-beta-D-arabinofuranosyl)-
• 9H-Purin-6-amine, 9-[3-deoxy-3-(dibutylamino)-.beta.-D-arabinofuranosyl]-
• (2R,3S,4S,5S)-2-(6-aminopurin-9-yl)-4-(dibutylamino)-5-(hydroxymethyl)oxolan-3-ol
• 9H-Purin-6-amine, 9-[3-deoxy-3-(dibutylamino)-β-D-arabinofuranosyl]-

• Inchi： 1S/C18H30N6O3/c1-3-5-7-23(8-6-4-2)14-12(9-25)27-18(15(14)26)24-11-22-13-16(19)20-10-21-17(13)24/h10-12,14-15,18,25-26H,3-9H2,1-2H3,(H2,19,20,21)/t12-,14-,15+,18-/m1/s1
• InChI Key： CMHXWLDHUXCSBM-LJGDNWOOSA-N
• SMILES： O1[C@H]([C@H]([C@@H]([C@H]1CO)N(CCCC)CCCC)O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 378.23793884g/mol
• Monoisotopic Mass: 378.23793884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 3'-deoxyribonucleosides